Cas no 13335-73-4 (2-(3,4-Dimethylphenoxy)acetic acid)

2-(3,4-Dimethylphenoxy)acetic acid structure
13335-73-4 structure
Product Name:2-(3,4-Dimethylphenoxy)acetic acid
CAS No:13335-73-4
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00017595
CID:86914
PubChem ID:83355
Update Time:2025-04-18

2-(3,4-Dimethylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethylphenoxy)acetic acid
    • 3,4-Dimethylphenoxyacetic acid
    • 3,4-Xylyloxyacetic acid
    • asymm.-o-Xylenoxyessigsaeure
    • AKOS BC-2698
    • Acetic acid, (3,4-dimethylphenoxy)-
    • 2-(3,4-dimethylphenoxy)ethanoic acid
    • 236
    • AKOS BBB
    • AKOS BBB/236
    • AKOS BBS-00006524
    • OTAVA-BB BB7210540030
    • 3,4-Dimethylphenoxyaceticacid97%
    • 3,4-Dimethylphenoxyacetic acid 97%
    • NS00024283
    • FT-0614381
    • F1685-0407
    • AI3-16549
    • (3,4-Dimethylphenoxy)acetic acid, AldrichCPR
    • MS-10589
    • AKOS000104862
    • EN300-16907
    • (3,4-Dimethyl-phenoxy)-acetic acid
    • Z56820874
    • DTXSID10158086
    • (3,4-dimethylphenoxy)acetic acid
    • NSC-408600
    • NSC 408600
    • EINECS 236-386-4
    • CHEMBL366749
    • GIEQJKZWTIFEJM-UHFFFAOYSA-N
    • Acetic acid,2-(3,4-dimethylphenoxy)-
    • (3,4-dimethyl-phenoxy)acetic acid
    • Acetic acid, 2-(3,4-dimethylphenoxy)-
    • NSC408600
    • F87076
    • 13335-73-4
    • MFCD00017595
    • SCHEMBL585812
    • BBL013883
    • STK285990
    • ALBB-000802
    • DB-042175
    • MDL： MFCD00017595
    • Inchi： 1S/C10H12O3/c1-7-3-4-9(5-8(7)2)13-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key： GIEQJKZWTIFEJM-UHFFFAOYSA-N
    • SMILES： O(CC(=O)O)C1C=CC(C)=C(C)C=1
    • BRN： 2558866

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: Not available
  • Melting Point: 164-166°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.533
  • PSA: 46.53000
  • LogP: 1.76680
  • Solubility: Not determined
  • Vapor Pressure: Not available

2-(3,4-Dimethylphenoxy)acetic acid Security Information

2-(3,4-Dimethylphenoxy)acetic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(3,4-Dimethylphenoxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
CM113017-5g
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 13335-73-4 95%
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Chemenu
CM113017-10g
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TRC
B415348-1g
2-(3,4-Dimethylphenoxy)acetic Acid
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1g
 $ 64.00 2023-04-18
TRC
B415348-5g
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5g
 $ 115.00 2023-04-18
TRC
B415348-10g
2-(3,4-Dimethylphenoxy)acetic Acid
 13335-73-4
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 $ 190.00 2023-04-18
abcr
AB116247-5 g
3,4-Dimethylphenoxyacetic acid, 98%; .
 13335-73-4 98%
5g
 €54.00 2022-06-12
abcr
AB116247-25 g
3,4-Dimethylphenoxyacetic acid, 98%; .
 13335-73-4 98%
25g
 €122.80 2022-06-12

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